Cas no 1219979-23-3 (4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride)

• Product Name: 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride
• CAS No: 1219979-23-3
• MF: C₁₃H₁₈ClF₂NO
• MW: 277.737929821014
• CID: 4687494
• Update Time: 2025-07-18

4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(3,5-Difluorobenzyl)oxy]methyl}piperidine hydrochloride
• 4-{[(3,5-Difluorobenzyl)oxy]methyl}piperidinehydrochloride
• 4-(((3,5-Difluorobenzyl)oxy)methyl)piperidine hydrochloride
• 4-{[(3,5-difluorophenyl)methoxy]methyl}piperidine hydrochloride
• 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride

• Inchi： 1S/C13H17F2NO.ClH/c14-12-5-11(6-13(15)7-12)9-17-8-10-1-3-16-4-2-10;/h5-7,10,16H,1-4,8-9H2;1H
• InChI Key： FDENUWPQMXDSDN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)COCC1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride

Introduction to 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride (CAS No. 1219979-23-3)

4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride (CAS No. 1219979-23-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of piperidine, a versatile heterocyclic amine that plays a crucial role in the development of various pharmaceutical agents. The presence of the 3,5-difluorobenzyl group and the hydrochloride salt form contributes to its unique pharmacological properties, making it a valuable candidate for further research and development.

The chemical structure of 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride is characterized by a piperidine ring with a substituted benzyl group at the 4-position. The introduction of fluorine atoms at the 3 and 5 positions of the benzyl ring enhances the compound's lipophilicity and metabolic stability, which are essential factors in drug design. The hydrochloride salt form ensures good solubility in aqueous solutions, facilitating its use in various biological assays and formulations.

Recent studies have highlighted the potential of 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride in modulating specific biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), a large family of membrane receptors involved in numerous physiological processes. GPCRs are key targets for many therapeutic agents, and compounds like 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride offer promising leads for developing novel drugs.

In preclinical studies, 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride has shown promising results in modulating GPCRs associated with pain management and neurodegenerative diseases. For instance, it has been reported to exhibit selective agonist activity at specific receptor subtypes, which could lead to more targeted and effective treatments with fewer side effects. This selective activity is particularly important in the development of drugs for chronic conditions where long-term use is necessary.

The pharmacokinetic properties of 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride have also been extensively studied. Its high lipophilicity allows for efficient absorption through biological membranes, while its metabolic stability ensures that it remains active for an extended period. These properties make it an attractive candidate for oral administration, which is often preferred for patient compliance and convenience.

In addition to its potential therapeutic applications, 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride has been investigated for its use as a tool compound in basic research. Its ability to selectively modulate specific GPCRs makes it a valuable reagent for studying receptor function and signaling pathways. Researchers can use this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug development.

The synthesis of 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride involves several well-established chemical reactions. The key steps include the formation of the piperidine ring, the introduction of the benzyl group with fluorine substitutions, and the final conversion to the hydrochloride salt form. These synthetic routes are scalable and can be adapted for large-scale production if needed.

In conclusion, 4-{(3,5-Difluorobenzyl)oxymethyl}piperidinehydrochloride (CAS No. 1219979-23-3) is a promising compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is likely to play an increasingly important role in advancing medical science.